Cas no 307496-30-6 (Tricyclo[7.3.3.15,11]heptasiloxane,1,3,5,7,9,11,14-heptacyclopentyl-3,7,14-tris[(dimethylsilyl)oxy]-)

Tricyclo[7.3.3.15,11]heptasiloxane,1,3,5,7,9,11,14-heptacyclopentyl-3,7,14-tris[(dimethylsilyl)oxy]- is a highly functionalized cyclic siloxane compound characterized by its unique tricyclic structure and multiple cyclopentyl and dimethylsilyloxy substituents. This molecular architecture imparts exceptional thermal stability and chemical resistance, making it suitable for high-performance applications in silicone-based materials. The presence of reactive dimethylsilyloxy groups enables further functionalization, facilitating its use as a precursor in advanced polymer synthesis or crosslinking agents. Its rigid framework contributes to enhanced mechanical properties in composite materials, while the cyclopentyl groups may improve solubility and compatibility with organic matrices. This compound is particularly valuable in specialized silicone chemistry where tailored reactivity and structural integrity are critical.

Tricyclo[7.3.3.15,11]heptasiloxane,1,3,5,7,9,11,14-heptacyclopentyl-3,7,14-tris[(dimethylsilyl)oxy]- structure

307496-30-6 structure

Product Name:Tricyclo[7.3.3.15,11]heptasiloxane,1,3,5,7,9,11,14-heptacyclopentyl-3,7,14-tris[(dimethylsilyl)oxy]-

CAS No:307496-30-6

MF:C₄₁H₈₁O₁₂Si₁₀

MW:1046.92966246605

CID:300378

PubChem ID:53460445

Update Time:2025-06-07

Tricyclo[7.3.3.15,11]heptasiloxane,1,3,5,7,9,11,14-heptacyclopentyl-3,7,14-tris[(dimethylsilyl)oxy]- Chemical and Physical Properties

Names and Identifiers

- Tricyclo[7.3.3.15,11]heptasiloxane,1,3,5,7,9,11,14-heptacyclopentyl-3,7,14-tris[(dimethylsilyl)oxy]-
- 1,3,5,7,9,11,14-heptacyclopentyl-3,7,14-tris[(dimethylsilyl)oxy]tricyclo[7.3.3.15,11]heptasiloxane
- Endo-3 7 14-tris(dimethylsilyloxy)-hept&
- (1S,3R,5S,7S,9S,11R)-1,3,5,7,9,11,14-Heptacyclopentyl-3,7,14-tris((dimethylsilyl)oxy)-2,4,6,8,10,12,13,15,16-nonaoxa-1,3,5,7,9,11,14-heptasilatricyclo[7.3.3.15,11]hexadecane
- DTXSID20703445
- 307496-30-6
- PUBCHEM_53460445
- Inchi： 1S/C41H81O12Si10/c1-54(2)42-57(35-21-7-8-22-35)45-60(38-27-13-14-28-38)47-58(43-55(3)4,36-23-9-10-24-36)49-62(40-31-17-18-32-40)50-59(44-56(5)6,37-25-11-12-26-37)48-61(46-57,39-29-15-16-30-39)52-63(51-60,53-62)41-33-19-20-34-41/h35-41H,7-34H2,1-6H3
- InChI Key： UWBNPOQZJXOYJB-UHFFFAOYSA-N
- SMILES： [Si]12(C3CCCC3)O[Si]3(C4CCCC4)O[Si](C4CCCC4)(O[Si](C)C)O[Si](C4CCCC4)(O[Si](C4CCCC4)(O[Si](C)C)O[Si](C4CCCC4)(O[Si](C4CCCC4)(O[Si](C)C)O3)O1)O2 |^1:21,39,57|

Computed Properties

Exact Mass: 1045.342
Monoisotopic Mass: 1045.342
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 63
Rotatable Bond Count: 13
Complexity: 1360
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 111A^2

Experimental Properties

Melting Point: 215-220 °C(lit.)
PSA: 118.60000
LogP: 12.11100

Tricyclo[7.3.3.15,11]heptasiloxane,1,3,5,7,9,11,14-heptacyclopentyl-3,7,14-tris[(dimethylsilyl)oxy]- Security Information

WGK Germany：3

Tricyclo[7.3.3.15,11]heptasiloxane,1,3,5,7,9,11,14-heptacyclopentyl-3,7,14-tris[(dimethylsilyl)oxy]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHENG KE LU SI SHENG WU JI SHU	sc-234859-5g	endo-3,7,14-Tris(dimethylsilyloxy)-1,3,5,7,9,11,14-heptacyclopentyltricyclo[7.3.3.15,11]heptasiloxane,	307496-30-6		5g	￥2655.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-234859-5 g	endo-3,7,14-Tris(dimethylsilyloxy)-1,3,5,7,9,11,14-heptacyclopentyltricyclo[7.3.3.15,11]heptasiloxane,	307496-30-6		5g	￥2,655.00	2023-07-10